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Compound of Interest

Compound Name: Acetyl Perisesaccharide C

Cat. No.: B2683716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl Perisesaccharide C is a naturally occurring oligosaccharide isolated from the root

barks of Periploca sepium.[1] As a member of the perisesaccharide family, it represents a class

of complex carbohydrates with potential biological activities. The precise quantification and

quality control of such compounds in research and pharmaceutical development necessitate

the use of well-characterized analytical standards.

This document provides detailed application notes and protocols for the use of Acetyl
Perisesaccharide C as a standard in chromatographic analyses. The methodologies outlined

below are based on common practices for oligosaccharide analysis and are intended to serve

as a starting point for method development and validation.

Compound Information
A clear understanding of the physicochemical properties of Acetyl Perisesaccharide C is

fundamental for its use as a standard.
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Property Value Source

CAS Number 110764-09-5 [2][3][4][5]

Molecular Formula C37H62O18

Molecular Weight 794.88 g/mol

Source
Root barks of Periploca

sepium

Storage Conditions
2-8°C, away from light, dry,

sealed

Experimental Protocols
The following protocols are recommended for the analysis of Acetyl Perisesaccharide C. Due

to its nature as a complex oligosaccharide, High-Performance Anion-Exchange

Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) and Hydrophilic

Interaction Liquid Chromatography (HILIC) with Evaporative Light Scattering Detection (ELSD)

or Mass Spectrometry (MS) are suggested as primary analytical techniques.

Standard Solution Preparation
Accurate preparation of the standard solution is critical for quantitative analysis.

Workflow for Standard Solution Preparation:
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Accurately weigh
Acetyl Perisesaccharide C

Dissolve in deionized water
or appropriate solvent

Vortex and sonicate
to ensure complete dissolution

Perform serial dilutions
to desired concentrations

Store stock solutions
at 2-8°C

Quantitative Analysis

Qualitative Analysis

Inject calibration standards Generate calibration curve
(Peak Area vs. Concentration)

Determine concentration
from calibration curve

Inject unknown sample

Inject Acetyl Perisesaccharide C
standard Determine retention time Compare with sample chromatogram

for peak identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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